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Compound of Interest

Compound Name: Anticancer agent 139

Cat. No.: B12396245 Get Quote

The proper disposal of anticancer agents is a critical component of laboratory safety and

environmental protection. Anticancer agent 139, like other cytotoxic and antineoplastic drugs,

can be mutagenic, teratogenic, or carcinogenic, posing significant health risks if not handled

correctly.[1] This guide provides essential, step-by-step procedures for the safe disposal of

anticancer agent 139, ensuring the safety of researchers, scientists, and drug development

professionals while maintaining regulatory compliance.

Core Principles of Anticancer Agent Disposal
All personnel handling chemotherapeutic drugs must receive training on the specific hazards

and safe handling procedures for the agents they work with.[2] This includes understanding the

information provided on the Safety Data Sheet (SDS).[1][2] The fundamental principle of

disposal is waste segregation based on the level of contamination.[3]

Waste Classification and Segregation
Anticancer drug waste is broadly categorized into two main types: trace chemotherapy waste

and bulk chemotherapy waste.[3] Proper segregation into designated containers is mandatory

to ensure safe disposal and compliance with regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12396245?utm_src=pdf-interest
https://www.benchchem.com/product/b12396245?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b12396245?utm_src=pdf-body
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Category Description Disposal Container

Trace Chemotherapy Waste

Items that contain only residual

amounts (less than 3% of the

original volume) of the

anticancer agent. This includes

empty vials, IV bags, tubing,

gloves, gowns, and absorbent

pads used during preparation

and administration.[3]

Yellow trace chemotherapy

waste containers, which are

designated for incineration.[3]

Bulk Chemotherapy Waste

Materials containing more than

3% of the original drug volume.

This includes partially full vials,

syringes, IV bags, and

materials used to clean up

spills.[3]

Black RCRA (Resource

Conservation and Recovery

Act) hazardous waste

containers.[1][3]

Sharps Waste

Needles, syringes, and other

sharp objects contaminated

with the anticancer agent. If a

syringe is completely empty

(no visible residual drug), it can

be placed in a red sharps

container.[1] However, if it

contains any residual drug

(even as little as 0.1 ml), it

must be disposed of as bulk

chemotherapy waste in a black

container.[1]

Red sharps containers (for

100% used sharps) or Black

bulk waste containers (for

sharps with residual drug).[1]

This table summarizes the classification and disposal routes for waste contaminated with

anticancer agents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure during handling and disposal

procedures.
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Gloves: Wear double chemotherapy-grade gloves.[1][2] The outer glove should be changed

immediately if contaminated, and both gloves should be changed regularly.[2]

Gowns: A solid-front, non-permeable protective gown with long sleeves and tight-fitting cuffs

is required.[2]

Eye and Face Protection: Use safety goggles or a full-face shield, especially when there is a

risk of splashing.[4][5]

Respiratory Protection: A fit-tested respirator (e.g., N95) should be used if there is a risk of

generating aerosols or powders.[4][5]

Step-by-Step Disposal Procedures
The following workflow outlines the critical steps for the proper disposal of waste generated

during the handling of Anticancer Agent 139.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6141941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6141941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b12396245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Generation

Waste Segregation

Containerization & Disposal

Don Appropriate PPE
(Double Gloves, Gown, Eye Protection)

Perform Work in a Containment Device
(e.g., Biological Safety Cabinet)

Use Plastic-Backed Absorbent Pads

Waste Generated

Bulk or Trace Waste? Sharps?

Yes

Trace Waste
(<3% Residual)

(Gloves, Gowns, Empty Vials)

Trace

Bulk Waste
(>3% Residual)

(Partial Vials, Spills)

Bulk

Contaminated Sharps

Place in YELLOW
Trace Chemo Container

Place in BLACK
RCRA Bulk Chemo Container

Place in appropriate
SHARPS Container

Seal Container When Full

Label with Hazardous Waste Label

Arrange for Pickup by EHS
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Initial Assessment & Response

Personal Protective Equipment

Cleanup Procedure

Waste Disposal

Spill Occurs

Alert personnel in the area

Secure the area to prevent spread

Consult the SDS for specific hazards

Don full PPE:
- Double chemo gloves

- Gown
- Eye/face protection

- Respirator (if powder/aerosol)

Use a chemotherapy spill kit

Absorb liquids with pads

Clean the area with detergent,
then rinse with water

Collect all cleanup materials
(pads, gloves, etc.)

Place all waste in a BLACK
RCRA Bulk Chemo Container

Seal and label the container

Cleanup Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12396245?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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